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Compound Name: kaempferol 3-O-sophoroside

Cat. No.: B106924 Get Quote

An In-depth Technical Guide on the Discovery and First Isolation of Kaempferol 3-O-
Sophoroside

Introduction
Kaempferol 3-O-sophoroside, a flavonoid glycoside, is a significant natural product with a

range of described biological activities, including anti-inflammatory effects. This technical guide

provides a detailed account of its discovery and initial isolation, with a focus on the pioneering

work that led to the characterization of this molecule. The primary source for the first isolation

of kaempferol 3-O-sophoroside, also known under the synonym sophoraflavonoloside, is the

plant Sophora japonica L. (now reclassified as Styphnolobium japonicum).

Discovery and First Isolation
The initial isolation of kaempferol 3-O-sophoroside is credited to the Hungarian chemist Géza

Zemplén and his colleague Árpád Gerecs in the 1930s. Their work on the chemical

constituents of Sophora japonica led to the identification of several flavonoid glycosides. While

the specific publication pinpointing the very first isolation is not readily available in modern

databases, their extensive research on the glycosides of Sophora japonica laid the foundation

for the structural elucidation of these compounds.
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The primary plant source for the first isolation of kaempferol 3-O-sophoroside was the flower

buds of Sophora japonica L., a tree native to China and widely used in traditional medicine.

Experimental Protocols
The following is a generalized experimental protocol for the extraction and isolation of flavonoid

glycosides from Sophora japonica flower buds, based on classical phytochemical methods that

would have been available and utilized during the early 20th century.

I. Extraction
Maceration: The dried and powdered flower buds of Sophora japonica are macerated with a

suitable solvent, typically a lower alcohol such as methanol or ethanol, at room temperature.

This process is repeated multiple times to ensure exhaustive extraction of the glycosides.

Concentration: The combined alcoholic extracts are then concentrated under reduced

pressure to yield a crude extract.

II. Fractionation
Solvent Partitioning: The crude extract is suspended in water and partitioned successively

with solvents of increasing polarity, such as petroleum ether, diethyl ether, and ethyl acetate.

This step removes non-polar compounds like fats and chlorophylls. The flavonoid glycosides,

being polar, remain predominantly in the aqueous and ethyl acetate fractions.

III. Isolation and Purification
Crystallization: The concentrated ethyl acetate or aqueous fraction is often cooled or allowed

to stand, which can lead to the crystallization of the less soluble glycosides.

Column Chromatography: Further purification is achieved using column chromatography.

While modern techniques utilize silica gel or Sephadex, early methods would have employed

adsorbents like alumina or calcium carbonate. The column is eluted with a gradient of

solvents, starting with a non-polar solvent and gradually increasing the polarity.

Recrystallization: The fractions containing kaempferol 3-O-sophoroside are combined,

concentrated, and the compound is purified by repeated recrystallization from a suitable

solvent system, such as aqueous ethanol or methanol, to obtain pure crystals.
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Data Presentation
The following table summarizes the key physicochemical properties of kaempferol 3-O-
sophoroside.

Property Value

Molecular Formula C₂₇H₃₀O₁₆

Molecular Weight 610.52 g/mol

Appearance Yellowish crystalline powder

Melting Point Approximately 198-201 °C

Solubility Soluble in methanol, ethanol, water

Mandatory Visualization
Experimental Workflow for the First Isolation of
Kaempferol 3-O-Sophoroside
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Caption: A simplified workflow for the initial isolation of kaempferol 3-O-sophoroside.

Signaling Pathway (Illustrative)
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As the initial discovery focused on isolation and structural elucidation, the signaling pathways

were not investigated at that time. However, for modern context, kaempferol and its glycosides

are known to interact with various cellular signaling pathways. The diagram below illustrates a

generalized anti-inflammatory signaling pathway that kaempferol 3-O-sophoroside is now

understood to modulate.
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Caption: Inhibition of the NF-κB signaling pathway by kaempferol 3-O-sophoroside.
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To cite this document: BenchChem. [Discovery and first isolation of kaempferol 3-O-
sophoroside.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106924#discovery-and-first-isolation-of-kaempferol-
3-o-sophoroside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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